2,3-Dichloropropionanilide
Overview
Description
2,3-Dichloropropionanilide, also known as 2,3-DCPA, is an anilide derivative of 2,3-dichloropropionic acid, an organic compound that is widely used in chemical synthesis and scientific research. It has a variety of applications, including as a reagent for the synthesis of other compounds, as a drug target in biochemical and physiological studies, and as a tool for studying the mechanism of action of compounds. 2,3-DCPA is a colorless, odorless, and crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
Soil Adsorption : 2,3-Dichloropropionanilide shows specific adsorption effects on different soils, demonstrating an affinity for organic matter and clay fractions (Kankou et al., 2013).
Plant Metabolism : In plants like pea and rice, this compound (propanil) undergoes metabolic processes resulting in the cleavage of the propionic acid moiety and subsequent catabolism (Still, 1968).
Cytogenetic Effects : Exposure to this compound and its degradation products influences nuclear division in plant cells like Allium cepa L. (Prasad & Pramer, 1969).
Enzyme Detoxication in Plants : It has differential effects on different plant species, indicating selective herbicidal action (Still & Kuzirian, 1967).
Microbial Degradation : Microbial communities can degrade this compound and its byproducts, such as 3,4-dichloroaniline, in contaminated waters (Carvalho et al., 2010).
Intracellular Localization : In immune cells and hepatocytes, this compound localizes primarily in the cytosol, indicating its ability to cross cellular membranes and interact with intracellular components (Hanson et al., 2009).
Transformation in Soil : It decomposes to form carbon dioxide and 3,4-dichloroaniline in soil, with further transformation to tetrachloroazobenzene, involving soil microorganisms (Bartha & Pramer, 1967).
Immunotoxicity : this compound impacts the immune system at various levels, affecting organ, cellular, and molecular functions in mammalian models (Salazar et al., 2008).
Growth and Antioxidant Response in Aquatic Plants : It affects the growth of aquatic plants like Lemna minor and does not induce significant enzymatic antioxidative defenses (Mitsou et al., 2006).
Interactions with Other Chemicals : It interacts with various insecticides when used as seed treatments on rice, affecting crop health and yield (Bowling & Flinchum, 1968).
Nitrogen Fixation in Rice Culture : Inhibits nitrogenase activity of blue-green algae in flooded soil, affecting nitrogen fixation in rice cultivation (Habte & Alexander, 1980).
Safety and Hazards
Mechanism of Action
Target of Action
2,3-Dichloropropionanilide (DCPA) is a position isomer of propanil, a herbicide widely used in agriculture . The primary targets of DCPA are broadleaf and grassy weeds, including barnyardgrasses . It is absorbed readily and equally by both rice and barnyardgrass .
Mode of Action
DCPA interacts with its targets through a series of metabolic transformations. The oxidative metabolism of DCPA is rapid in rice but slow in barnyardgrass .
Pharmacokinetics
It is known that dcpa is readily absorbed by both rice and barnyardgrass
Result of Action
The result of DCPA’s action is the control of a wide variety of weed species, including barnyardgrasses . DCPA is detoxified rapidly in rice, but accumulates in barnyardgrass to lethal proportions . This difference in detoxification rates is proposed as the primary basis for the selective action of DCPA .
Action Environment
The action of DCPA can be influenced by environmental factors. For example, conditions favoring high growth rates and transpiration increased the percentage of DCPA in the shoots . Additionally, the herbicide’s action may be influenced by the presence of other chemicals in the environment. For instance, the tolerance of rice and other crops to DCPA can be completely eliminated when an insecticide such as carbaryl is present with the herbicide in the crop .
Biochemical Analysis
Biochemical Properties
It is known that the compound has a boiling point of 377.1±32.0 °C and a density of 1.344±0.06 g/cm3 .
Cellular Effects
2,3-Dichloropropionanilide has been found to inhibit the migration and proliferation of DU145 and PC-3 prostate cancer cells induced by serum, insulin, and insulin-like growth factor I (IGF-I) . It also decreases HIF-1α expression, affecting its protein stability .
Molecular Mechanism
It is known to affect multiple signaling pathways in lymphocyte and macrophage, including the inhibition of NF-κB ability .
Temporal Effects in Laboratory Settings
It is known that the compound affects the physical and chemical compositions of soils .
Metabolic Pathways
It is known that the compound is used as a reactant in the synthesis of herbicides .
Properties
IUPAC Name |
2,3-dichloro-N-phenylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO/c10-6-8(11)9(13)12-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZDRAQXFGLPUPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C(CCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90404876 |
Source
|
| Record name | 2,3-Dichloropropionanilide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90404876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17839-22-4 |
Source
|
| Record name | 2,3-Dichloropropionanilide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90404876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-Dichloropropionanilide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of studying the sorption of 2,3-dichloropropionanilide in soil?
A1: Understanding the sorption behavior of this compound in soil is crucial for several reasons. Firstly, it provides insights into the potential mobility and persistence of this compound in the environment. [] This is particularly relevant considering its structural similarity to propanil, a widely used herbicide, suggesting potential environmental impacts. [] Secondly, studying its interaction with different soil components, like organic matter and clay, helps us understand its fate in various soil types. [] This knowledge is essential for predicting its potential leaching into groundwater or uptake by plants, impacting both environmental and human health.
Q2: How does the adsorption of this compound differ in various soil types?
A2: The research demonstrates that this compound exhibits a specific adsorption pattern depending on the soil type. [] This variation is attributed to the differences in the physical and chemical compositions of the five studied soils from the Mauritanian delta of the Senegal River. [] The study highlights that soils richer in organic matter and clay content tend to exhibit higher adsorption of the compound. [] This finding suggests that soil composition plays a crucial role in the fate and transport of this compound in the environment.
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